Cas no 1805091-27-3 (Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate)

Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of a reactive bromo substituent at the 3-position and a difluoromethyl group at the 4-position enhances its potential for further functionalization, enabling diverse derivatization pathways. The ethyl carboxylate moiety at the 5-position offers additional reactivity for ester hydrolysis or nucleophilic substitution. This compound is particularly valuable in the development of bioactive molecules, where the difluoromethyl group can improve metabolic stability and lipophilicity. Its well-defined structure and high purity make it a reliable building block for research and industrial applications in medicinal chemistry and material science.

Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate structure

1805091-27-3 structure

Product Name:Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate

CAS No:1805091-27-3

MF:C₉H₉BrF₂N₂O₂

MW:295.080768346787

CID:4853677

Update Time:2025-05-26

Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate
- Inchi： 1S/C9H9BrF2N2O2/c1-2-16-9(15)4-3-14-8(13)6(10)5(4)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
- InChI Key： ACJZQGKVQRHNBY-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=CC(C(=O)OCC)=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 2
Topological Polar Surface Area: 65.2

Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069320-1g	Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate	1805091-27-3	97%	1g	$1,445.30	2022-04-01

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Additional information on Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805091-27-3)

Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805091-27-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse chemical modifications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

The compound's structure, characterized by a pyridine core with amino, bromo, difluoromethyl, and ester functional groups, makes it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, which are critical for targeting cancer pathways. The researchers employed palladium-catalyzed cross-coupling reactions to further functionalize the pyridine ring, yielding compounds with potent inhibitory activity against specific oncogenic kinases.

In addition to its pharmaceutical applications, Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate has been investigated for its role in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for herbicides with improved selectivity and environmental safety. The difluoromethyl group, in particular, was found to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for next-generation agrochemicals.

Another notable development is the optimization of its synthetic route. Traditional methods often involved multi-step procedures with low yields, but a 2024 publication in Organic Process Research & Development reported a streamlined one-pot synthesis with a 75% yield. This advancement not only reduces production costs but also minimizes waste, aligning with the principles of green chemistry. The study emphasized the importance of reaction conditions, such as temperature and catalyst choice, in achieving high efficiency.

Looking ahead, the potential of Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate in drug discovery remains vast. Its ability to serve as a scaffold for diverse pharmacophores positions it as a valuable tool for addressing unmet medical needs. Future research is expected to explore its applications in neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties. Collaborative efforts between academia and industry will be crucial in unlocking its full potential.